Cas no 56562-67-5 (Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride)

• Product Name: Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride
• CAS No: 56562-67-5
• MF: C₁₈H₁₆ClNO
• MW: 297.778743743896
• CID: 348514
• PubChem ID: 21522961
• Update Time: 2025-04-19

Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, chloride
• 1-[(3-phenoxyphenyl)methyl]pyridin-1-ium,chloride
• DTXSID30615545
• 56562-67-5
• 1-[(3-Phenoxyphenyl)methyl]pyridin-1-ium chloride
• 3-phenoxybenzyl pyridinium chloride
• SCHEMBL11784304
• XNICSRPFAIGZAB-UHFFFAOYSA-M

• Inchi： 1S/C18H16NO.ClH/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19;/h1-14H,15H2;1H/q+1;/p-1
• InChI Key： XNICSRPFAIGZAB-UHFFFAOYSA-M
• SMILES： [Cl-].O(C1C=CC=CC=1)C1=CC=CC(=C1)C[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 280.9669
• Monoisotopic Mass: 297.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.11